Cas no 378788-75-1 (2-2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamido-3-phenylpropanoic acid)
2-2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamido-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamido-3-phenylpropanoic acid
- SR-01000471386
- F0915-2826
- EU-0042552
- HMS610B19
- Z20229660
- 378788-75-1
- 2-(2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)acetamido)-3-phenylpropanoic acid
- F1143-3241
- 2-[2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido]-3-phenylpropanoic acid
- DivK1c_002777
- AKOS000809461
- AKOS016857110
- 2-[[2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetyl]amino]-3-phenylpropanoic acid
- ChemDiv1_008137
- AB00685679-01
- SR-01000471386-1
- CDS1_001737
-
- Inchi: 1S/C19H19N3O3S2/c1-11-12(2)27-18-16(11)17(20-10-21-18)26-9-15(23)22-14(19(24)25)8-13-6-4-3-5-7-13/h3-7,10,14H,8-9H2,1-2H3,(H,22,23)(H,24,25)
- InChI Key: XZKHYMXWJYKUIT-UHFFFAOYSA-N
- SMILES: S1C2C(=C(N=CN=2)SCC(NC(C(=O)O)CC2C=CC=CC=2)=O)C(C)=C1C
Computed Properties
- Exact Mass: 401.087
- Monoisotopic Mass: 401.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 146Ų
2-2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamido-3-phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0915-2826-2μmol |
2-[2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido]-3-phenylpropanoic acid |
378788-75-1 | 90%+ | 2μl |
$57.0 | 2023-07-06 | |
| Life Chemicals | F0915-2826-5μmol |
2-[2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido]-3-phenylpropanoic acid |
378788-75-1 | 90%+ | 5μl |
$63.0 | 2023-07-06 | |
| Life Chemicals | F0915-2826-10μmol |
2-[2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido]-3-phenylpropanoic acid |
378788-75-1 | 90%+ | 10μl |
$69.0 | 2023-07-06 | |
| Life Chemicals | F0915-2826-20μmol |
2-[2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido]-3-phenylpropanoic acid |
378788-75-1 | 90%+ | 20μl |
$79.0 | 2023-07-06 | |
| Life Chemicals | F0915-2826-1mg |
2-[2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido]-3-phenylpropanoic acid |
378788-75-1 | 90%+ | 1mg |
$54.0 | 2023-07-06 | |
| Life Chemicals | F0915-2826-2mg |
2-[2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido]-3-phenylpropanoic acid |
378788-75-1 | 90%+ | 2mg |
$59.0 | 2023-07-06 | |
| Life Chemicals | F0915-2826-3mg |
2-[2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido]-3-phenylpropanoic acid |
378788-75-1 | 90%+ | 3mg |
$63.0 | 2023-07-06 | |
| Life Chemicals | F0915-2826-4mg |
2-[2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido]-3-phenylpropanoic acid |
378788-75-1 | 90%+ | 4mg |
$66.0 | 2023-07-06 | |
| Life Chemicals | F0915-2826-5mg |
2-[2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido]-3-phenylpropanoic acid |
378788-75-1 | 90%+ | 5mg |
$69.0 | 2023-07-06 | |
| Life Chemicals | F0915-2826-10mg |
2-[2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido]-3-phenylpropanoic acid |
378788-75-1 | 90%+ | 10mg |
$79.0 | 2023-07-06 |
2-2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamido-3-phenylpropanoic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 2-2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamido-3-phenylpropanoic acid
Introduction to 2-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido-3-phenylpropanoic Acid (CAS No. 378788-75-1)
2-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido-3-phenylpropanoic acid, identified by its CAS number 378788-75-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule exhibits a unique structural framework that combines a thieno[2,3-d]pyrimidine core with an amide and phenylacetic acid moiety, making it a promising candidate for further investigation in drug discovery and development.
The structural complexity of 2-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido-3-phenylpropanoic acid positions it as a potential scaffold for the design of novel therapeutic agents. The thieno[2,3-d]pyrimidine scaffold is well-known for its biological activity and has been extensively studied in the development of anticancer, antiviral, and anti-inflammatory drugs. The presence of a sulfanyl group further enhances its potential bioactivity by introducing polarity and hydrogen bonding capabilities.
In recent years, there has been growing interest in the development of heterocyclic compounds that incorporate thieno[2,3-d]pyrimidine moieties due to their favorable pharmacokinetic properties and ease of functionalization. 2-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido-3-phenylpropanoic acid is no exception and has been the subject of several studies aimed at exploring its pharmacological potential.
One of the most compelling aspects of this compound is its ability to interact with various biological targets. The amide group provides a site for hydrogen bonding interactions with protein receptors, while the phenylacetic acid moiety can engage in hydrophobic interactions. These features make it an attractive candidate for the development of small-molecule inhibitors or agonists.
Recent research has focused on the synthesis and characterization of derivatives of 2-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido-3-phenylpropanoic acid. These studies have revealed that modifications to the thieno[2,3-d]pyrimidine core can significantly alter the bioactivity of the molecule. For instance, substituents at the 5 and 6 positions can influence the binding affinity to biological targets and modulate pharmacokinetic properties.
The sulfanyl group in 2-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamido-3-phenylpropanoic acid has been shown to enhance solubility and improve oral bioavailability. This is particularly important for drug candidates that require systemic delivery. Additionally, the sulfanyl group can participate in redox reactions, which may be relevant for compounds targeting oxidative stress-related diseases.
In vitro studies have demonstrated that derivatives of this compound exhibit promising activity against various disease models. For example, some derivatives have shown inhibitory effects on kinases involved in cancer progression. The ability to modulate kinase activity is particularly relevant given the central role of kinases in many signaling pathways.
The phenylacetic acid moiety in 2-2-(5,6-dimethylthieno[2,3-d]pyrimidin)-4-ylsulfanyl)acetamido)-3-phenoxypropanoic acid has also been investigated for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are involved in a wide range of physiological processes and are targeted by numerous therapeutic agents. The phenylacetic acid group can be tailored to optimize binding interactions with specific GPCRs.
Computational modeling has played a crucial role in understanding the binding mode of this compound to biological targets. Molecular docking studies have helped identify key interactions between the molecule and its target proteins. These insights have guided the design of more potent and selective derivatives.
The synthesis of 2-(5-methylthieno[2',3'd]pyrimidin]-4-ylsulfanyl)-N-(4-phenoxybutanoyl)-benzamide has been optimized to improve yield and purity. Advances in synthetic methodologies have allowed for the efficient preparation of complex heterocyclic compounds like this one. This has enabled researchers to explore a wider range of structural variations and evaluate their biological activity.
The pharmacokinetic properties of derivatives have been thoroughly evaluated using preclinical models. These studies have provided valuable insights into absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Understanding these properties is essential for determining the feasibility of moving a drug candidate into clinical trials.
The potential therapeutic applications of 1-[({5-methylthieno[2',3'd]pyrimidin]-4-ylsulfanyl}-carbonyl)-N-(4-phenoxybutanoyl)-benzamide are diverse. It has shown promise in preclinical models as a treatment for inflammatory diseases, neurodegenerative disorders, and cancer. The ability to modulate multiple targets makes it an attractive candidate for combination therapy approaches.
Ongoing research aims to further refine the structure-function relationships associated with this compound class. By leveraging advances in synthetic chemistry and computational biology, scientists are working to develop more effective therapeutic agents based on thieno[2,3-d]pyrimidine scaffolds.
378788-75-1 (2-2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamido-3-phenylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)